(Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(4-nitrophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C20H11NO7/c22-19-15-8-7-14(27-20(23)16-2-1-9-26-16)11-17(15)28-18(19)10-12-3-5-13(6-4-12)21(24)25/h1-11H/b18-10-
• InChI Key: GIXUFVGTWGDXSR-ZDLGFXPLSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=C(C=C4)[N+](=O)[O-])O3
• Isomeric SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=C(C=C4)[N+](=O)[O-])/O3
• Molecular Formula: C20H11NO7
• Molecular Weight: 377.3 g/mol

Description

(Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate, also known as NBFC, is a chemical compound that belongs to the class of benzofuran derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material sciences.

Scientific Research Applications

Organic Synthesis and Catalysis

The reactions of benzhydryl, p-nitrobenzyl, and pivaloyloxymethyl esters with furan, catalyzed by rhodium, result in high yields of penicillanates, demonstrating the utility of nitrobenzylidene derivatives in synthetic organic chemistry. These reactions underscore the importance of steric and electronic effects in determining reaction outcomes, offering insights into the manipulation of such effects for synthetic advantages (Matlin, Chan, & Catherwood, 1990).

Medicinal Chemistry and Drug Design

Nitroaromatic compounds, including those containing furan rings, have been synthesized and characterized for their potential anti-leishmanial activities. These compounds, through their inhibitory effects on Leishmania infantum, illustrate the potential therapeutic applications of nitrobenzylidene derivatives in developing novel treatments for infectious diseases (Dias et al., 2015).

Antimicrobial Applications

Organotin(IV) carboxylates derived from Schiff bases, including those related to nitrobenzylidene furan derivatives, have been synthesized and shown to possess significant in vitro antimicrobial activities against a variety of fungal and bacterial pathogens. These findings highlight the potential use of nitrobenzylidene derivatives in the development of new antimicrobial agents (Dias, Lima, Takahashi, & Ardisson, 2015).

Analytical Chemistry

Nitrobenzylidene derivatives have been employed in the synthesis of labeled compounds for analytical purposes, such as the synthesis of 5-nitrofuran-2-[14C] aldehyde diacetate and the antibacterial agent [14C]-nifuroxazide, demonstrating the role of such compounds in the development of analytical reagents and tools (Elsom & Hawkins, 1978).